2-Amino-5-fluoro-pyridine-3-carbaldehyde

• IUPAC Name: 2-amino-5-fluoropyridine-3-carbaldehyde
• InChI: InChI=1S/C6H5FN2O/c7-5-1-4(3-10)6(8)9-2-5/h1-3H,(H2,8,9)
• InChI Key: WAPFBFSGMCGIAL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C=O)N)F
• Molecular Formula: C6H5FN2O
• DSSTOX Substance ID: DTXSID90678398
• Molecular Weight: 140.11 g/mol
• CAS RN: 1188433-88-6

Description

2-Amino-5-fluoro-pyridine-3-carbaldehyde is a chemical compound with the molecular formula C6H5FN2O. It is a solid substance and is an important intermediate for the synthesis of various bioactive compounds.

Synthesis Analysis

The synthesis of this compound and similar compounds often involves ring cleavage methodology reactions. This process involves the remodeling of 3-formyl (aza)indoles/benzofurans. The synthesis of such compounds is important as they are key structural motifs found in numerous bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Nc1ncc(F)cc1C=O. This indicates that the compound contains a pyridine ring with an amino group at the 2-position, a fluoro group at the 5-position, and a carbaldehyde group at the 3-position.

Chemical Reactions Analysis

Pyridine derivatives like this compound can undergo Schiff base condensation reactions with appropriate substrates under optimum conditions. This results in Schiff bases, which behave as flexible and multidentate bioactive ligands.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 140.12. The compound’s InChI key is WAPFBFSGMCGIAL-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Compounds similar to 2-Amino-5-fluoro-pyridine-3-carbaldehyde have been utilized in the synthesis of various heterocyclic compounds. For instance, research has demonstrated the synthesis of new 1,2,4-triazoles from isonicotinic acid hydrazide, highlighting the role of pyridine derivatives in antimicrobial activity studies (Bayrak et al., 2009). Such work underscores the importance of pyridine derivatives in developing pharmaceuticals and exploring their biological activities.

Coordination Chemistry and Complex Formation

Pyridine derivatives have also found applications in coordination chemistry, where they act as ligands to form complexes with metals. A study demonstrated the formation of molybdenum carbonyl complexes with pyridylimino acidato ligands, offering insights into the structural and electronic characteristics of these complexes (García‐Rodríguez & Miguel, 2006). This research area is vital for the development of catalysts and materials with novel properties.

Fluorescent Materials and Sensing

In the field of materials science, pyridine derivatives are key precursors for creating fluorescent materials. For example, the synthesis and characterization of fluorescence dyes based on pyrazolo[3,4-b]pyridine-based coumarin chromophores with intramolecular charge transfer character have been reported, showcasing their potential in high-sensitivity analysis and living cell imaging (Chen et al., 2012). These compounds have applications in bioimaging and sensor technologies.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2. This means it may be harmful if swallowed and causes serious eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection.